Cas no 306960-74-7 (4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 306960-74-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD11100557
• CID: 92690
• PubChem ID: 10512447
• Update Time: 2025-10-18

4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 4-Methyl-2-trifluoromethyl-pyrimidine-5-carboxylic acid
• 2-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-trifluoromethyl-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(trifluoromethyl)-
• 4-methyl-2-trifluoromethylpyrimidine-5-carboxylic acid
• AG-A-76787
• ANW-55460
• CTK1C1559
• HP22921
• MAY00242
• SBB093595
• SureCN2352570
• 306960-74-7
• 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylicacid
• AC-27297
• 4-Methyl-2-(trifluoromethyl)-5-pyrimidinecarboxylic acid, AldrichCPR
• MFCD11100557
• DS-15392
• A876109
• SCHEMBL2352570
• DTXSID10441046
• SB60582
• SY104297
• F11799
• J-515707
• FT-0678635
• AKOS005255395
• CS-0042884
• 4-Methyl-2-(trifluoromethyl)-5-pyrimidinecarboxylic acid
• AU-004/43508336
• STL557214
• BBL103404
• DB-068357

• MDL： MFCD11100557
• Inchi： 1S/C7H5F3N2O2/c1-3-4(5(13)14)2-11-6(12-3)7(8,9)10/h2H,1H3,(H,13,14)
• InChI Key： BURXOXYGSJVOBI-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 192.01469
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.491
• Melting Point: >210℃
• Boiling Point: 237℃
• Flash Point: 97℃
• Refractive Index: 1.475
• PSA: 63.08
• LogP: 1.50200

4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid

Introduction to 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 306960-74-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid, identified by its CAS number 306960-74-7, is a fluorinated pyrimidine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural features and promising biological activities. This compound belongs to a class of heterocyclic molecules that exhibit unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid incorporates both methyl and trifluoromethyl substituents, which are strategically positioned to modulate the compound's interactions with biological targets. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity, and influence pharmacokinetic profiles. These attributes have made this compound an attractive candidate for further exploration in drug discovery initiatives.

In recent years, there has been a surge in research focused on fluorinated pyrimidines due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of such compounds in oncology, where they can serve as inhibitors of key enzymatic pathways involved in cancer cell proliferation. The carboxylic acid moiety in 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid further extends its utility by allowing for facile derivatization into esters, amides, or other functional groups, thereby expanding its scope for medicinal chemistry applications.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its pyrimidine core to develop inhibitors targeting viruses, bacteria, and even certain genetic disorders. The trifluoromethyl group's electron-withdrawing nature can fine-tune the electronic properties of the molecule, enabling precise interactions with biological receptors. This level of structural control is crucial for optimizing drug candidates for clinical use.

The pharmaceutical industry has been particularly interested in 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid due to its potential as a prodrug or intermediate in multi-step synthetic pathways. Its stability under various reaction conditions makes it a reliable component in industrial-scale preparations. Additionally, preliminary studies suggest that modifications to this scaffold could yield compounds with enhanced bioavailability and reduced toxicity.

Advances in computational chemistry have further accelerated the exploration of 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid. Molecular modeling techniques allow researchers to predict how different substituents will affect the compound's behavior within biological systems. This approach has been instrumental in identifying lead compounds that require further optimization before entering clinical trials.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyrimidines are known for their ability to act as herbicides or fungicides by disrupting essential metabolic processes in pests and weeds. The unique combination of substituents in 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid makes it a strong candidate for designing next-generation crop protection agents that are both effective and environmentally sustainable.

The synthesis of 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid itself presents an interesting challenge for organic chemists. While multiple synthetic routes have been reported, optimizing these pathways for scalability and cost-effectiveness remains an ongoing effort. Recent innovations in catalytic methods have enabled more efficient production processes, reducing waste and improving yields.

In conclusion, 4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 306960-74-7) represents a fascinating example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of functional groups and its versatility as a synthetic intermediate make it indispensable in modern drug discovery efforts. As research continues to uncover new applications for this compound, its importance is likely to grow even further.